1-(1-Ethylpropyl)-5,6-dimethyl-7-nitro-1H-benzimidazole
Overview
Description
1-(1-Ethylpropyl)-5,6-dimethyl-7-nitro-1H-benzimidazole is a useful research compound. Its molecular formula is C14H19N3O2 and its molecular weight is 261.32 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation
1-(1-Ethylpropyl)-5,6-dimethyl-7-nitro-1H-benzimidazole and its derivatives have been extensively studied in the field of synthetic chemistry. For example, the reduction of similar nitro-benzimidazoles to aminobenzimidazoles has been a subject of interest, demonstrating the potential for creating optically active amino acid derivatives (Hasan, Shaheen, Yunus, & Munir, 2000)(Hasan et al., 2000). This process involves intricate chemical reactions that transform the original benzimidazole compounds into more complex structures with potential pharmaceutical applications.
Crystallographic Studies
Crystallography has been used to understand the structural aspects of benzimidazole derivatives. For instance, the crystal structure of related compounds, such as 1-cyclopropyl-2-ethyl-5-fluoro-6-(4-methylpiperazin-1-yl)-1H-benzimidazole, has been determined, providing insights into the molecular conformation of these compounds (Ozbey, Kuş, & Göker, 2001)(Ozbey et al., 2001). This information is crucial in understanding how these molecules interact with biological systems, which is essential for their potential therapeutic applications.
Antimicrobial and Antifungal Activities
Some benzimidazole derivatives exhibit significant antibacterial and antifungal activities. Vlaović et al. (1992) synthesized a series of benzimidazoles and tested their antimicrobial efficacy, providing a foundation for the potential use of these compounds in treating infections (Vlaović et al., 1992)(Vlaović et al., 1992). This line of research indicates that benzimidazole derivatives, including this compound, could be promising candidates for developing new antimicrobial agents.
Fluorescence and Solvatochromic Studies
The fluorescent properties of benzimidazole derivatives have also been explored. Verdasco et al. (1995) investigated the solvatochromic effects in different solvents of new benzimidazole derivatives, highlighting their potential use in analytical chemistry applications (Verdasco et al., 1995)(Verdasco et al., 1995). Such studies are important for understanding the photophysical behavior of these compounds, which could be relevant in the development of fluorescence-based sensors and diagnostics.
Mechanism of Action
Target of Action
The compound, also known as “5,6-dimethyl-7-nitro-1-pentan-3-ylbenzimidazole”, is a nitroaromatic compound . Nitroaromatic compounds are known to target various microbial systems . .
Mode of Action
The mode of action of nitroaromatic compounds typically involves the reduction of the nitro group, which can result in the production of reactive species that can cause damage to cellular components . .
Biochemical Pathways
Nitroreduction is a common biochemical pathway affected by nitroaromatic compounds . In this pathway, the nitro group of the compound is reduced, often resulting in the formation of reactive species . These reactive species can then interact with various cellular components, potentially leading to cell damage .
Pharmacokinetics
The pharmacokinetics of nitroaromatic compounds can vary widely depending on the specific compound and the organism in which it is present . In general, these compounds are absorbed from the gastrointestinal tract and rapidly excreted . The biotransformation pathway includes oxidation, reduction, and cyclization . .
Result of Action
The result of the action of nitroaromatic compounds can vary depending on the specific compound and the organism in which it is present. In general, these compounds can cause damage to cellular components, potentially leading to cell death . .
Action Environment
The action of nitroaromatic compounds can be influenced by various environmental factors. For example, the presence of other compounds can affect the rate of nitroreduction . Additionally, the pH and temperature of the environment can also influence the action of these compounds . .
Properties
IUPAC Name |
5,6-dimethyl-7-nitro-1-pentan-3-ylbenzimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O2/c1-5-11(6-2)16-8-15-12-7-9(3)10(4)13(14(12)16)17(18)19/h7-8,11H,5-6H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXECYAIQPVLQQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)N1C=NC2=C1C(=C(C(=C2)C)C)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30223462 | |
Record name | 1-(1-Ethylpropyl)-5,6-dimethyl-7-nitro-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30223462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
73215-11-9 | |
Record name | 1-(1-Ethylpropyl)-5,6-dimethyl-7-nitro-1H-benzimidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0073215119 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(1-Ethylpropyl)-5,6-dimethyl-7-nitro-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30223462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(1-ETHYLPROPYL)-5,6-DIMETHYL-7-NITRO-1H-BENZIMIDAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YY4DOC4P28 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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